Cas no 1805885-31-7 (Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate)
Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate
-
- Inchi: 1S/C13H15ClO3/c1-9-10(8-13(16)17-2)4-3-5-11(9)12(15)6-7-14/h3-5H,6-8H2,1-2H3
- InChI Key: FRCBBLWAECQCKJ-UHFFFAOYSA-N
- SMILES: ClCCC(C1=CC=CC(CC(=O)OC)=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 278
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4
Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008020-250mg |
Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate |
1805885-31-7 | 97% | 250mg |
494.40 USD | 2021-07-06 | |
| Alichem | A010008020-500mg |
Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate |
1805885-31-7 | 97% | 500mg |
782.40 USD | 2021-07-06 | |
| Alichem | A010008020-1g |
Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate |
1805885-31-7 | 97% | 1g |
1,445.30 USD | 2021-07-06 |
Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate
Comprehensive Overview of Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate (CAS No. 1805885-31-7)
Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate (CAS No. 1805885-31-7) is an organic compound with significant applications in pharmaceutical intermediates and specialty chemical synthesis. This ester derivative is characterized by its unique molecular structure, combining a methylphenylacetate backbone with a 3-chloropropanoyl substituent. Its versatility in synthetic chemistry has garnered attention from researchers exploring novel drug candidates and fine chemical production.
In recent years, the demand for high-purity synthetic intermediates like Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate has surged, driven by advancements in small-molecule drug development and green chemistry initiatives. The compound's chloroacetyl moiety enables selective reactions, making it valuable for constructing complex molecular architectures. Researchers frequently inquire about its synthetic pathways, solubility profiles, and stability under various conditions—key factors influencing its utility in multi-step syntheses.
The compound's CAS No. 1805885-31-7 serves as a critical identifier in regulatory documentation and patent literature. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity, a topic frequently searched in academic and industrial contexts. Notably, its methyl ester group offers advantages in prodrug design, aligning with current trends in targeted drug delivery systems.
From an industrial perspective, scale-up synthesis of Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate requires optimization of parameters like reaction temperature, catalyst selection, and workup procedures. These aspects are frequently discussed in process chemistry forums, reflecting the compound's relevance in cost-effective manufacturing. Environmental considerations also drive interest in biodegradable alternatives to traditional solvents used in its purification.
Emerging applications include its potential role in agrochemical research, where structural analogs demonstrate bioactivity. However, users should consult structure-activity relationship (SAR) studies to evaluate specific functionalities. The compound's crystalline form and polymorphism are additional research foci, particularly for formulation scientists addressing drug bioavailability challenges.
Safety data sheets emphasize standard laboratory precautions when handling Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate, though it doesn't fall under restricted categories. Storage recommendations typically highlight protection from moisture and light degradation, with inert atmosphere conditions preferred for long-term stability—a practical consideration often queried by quality control specialists.
Innovative research explores the compound's utility in click chemistry and metal-organic frameworks (MOFs), capitalizing on its reactive sites. Such interdisciplinary applications align with growing interest in multifunctional materials. Patent analyses reveal incremental modifications to its core structure, aiming to enhance reaction yields or reduce byproduct formation during synthesis.
For analytical purposes, chromatographic methods for separating Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate from reaction mixtures are well-documented. Recent publications discuss UHPLC adaptations for faster analysis, responding to industry demands for high-throughput screening. The compound's UV absorption characteristics also facilitate detection in complex matrices.
In summary, CAS No. 1805885-31-7 represents a versatile building block with expanding applications across medicinal chemistry and material science. Its balanced reactivity profile and well-characterized properties continue to inspire innovative uses, particularly in structure-guided molecular design. Ongoing research will likely uncover further utilities for this multifunctional ester in cutting-edge scientific domains.
1805885-31-7 (Methyl 3-(3-chloropropanoyl)-2-methylphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)